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Compound of Interest

Compound Name: 9-Methylcarbazole

Cat. No.: B075041

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting point and thermal
stability of 9-Methylcarbazole (CAS No. 1484-12-4). The document outlines key physical
properties, details the experimental protocols for their determination, and includes workflows for
synthesis and analysis, serving as a critical resource for professionals in research and
development.

Core Properties of 9-Methylcarbazole

9-Methylcarbazole is a heterocyclic aromatic compound widely utilized as a building block in
the synthesis of pharmaceuticals, dyes, and organic electronic materials. Its thermal properties
are crucial for determining appropriate storage, handling, and reaction conditions.

Data Summary

The quantitative physical and thermal properties of 9-Methylcarbazole are summarized in the

table below for quick reference.
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Property Value Reference(s)
Molecular Formula Ci3zHuiN [1]

Molecular Weight 181.24 g/mol [1]
Appearance White Crystalline Powder [1]

Melting Point 90-92 °C [1112]

Boiling Point 195 °C (at 12 mmHg) [1]

G | Stabilit Stable under normal (2]
eneral Stabili
y conditions. Combustible.

Incompatibilities Strong oxidizing agents. [1][2]

Thermal Characteristics
Melting Point

The melting point of a pure crystalline solid is a sharp, well-defined temperature at which the
substance transitions from a solid to a liquid phase. For 9-Methylcarbazole, this transition
occurs consistently in the range of 90-92 °C[1][2]. This narrow range is indicative of a high
degree of purity. The presence of impurities would typically lead to a depression and
broadening of the melting point range.

Thermal Stability

9-Methylcarbazole is a thermally stable compound under standard laboratory and storage
conditions[1][2]. While specific thermogravimetric analysis (TGA) data showing a
decomposition temperature is not readily available in public literature, thermodynamic property
studies confirm its stability over a range of temperatures[3][4]. The compound is combustible
and should be kept away from strong oxidizing agents to prevent vigorous reactions, especially
at elevated temperatures[1][2]. When heated to decomposition, it may emit toxic vapors of
nitrogen oxides.

Experimental Protocols
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Accurate determination of thermal properties is essential for the reliable use of 9-
Methylcarbazole in experimental and manufacturing settings. The following sections describe
the standard methodologies for these measurements.

Melting Point Determination (Capillary Method)

This protocol describes the determination of the melting point range using a standard digital
melting point apparatus.

Materials:

» 9-Methylcarbazole sample (finely powdered)

e Capillary tubes (sealed at one end)

 Digital melting point apparatus (e.g., Mel-Temp or DigiMelt)
Procedure:

o Sample Preparation: A small amount of the finely powdered 9-Methylcarbazole is
introduced into the open end of a capillary tube. The tube is then tapped gently on a hard
surface to pack the sample down into the sealed end, aiming for a sample height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed into the heating block of the melting point
apparatus.

o Approximate Determination: A rapid heating ramp (e.g., 10-20 °C/min) is initiated to quickly
determine an approximate melting range.

o Accurate Determination: The apparatus is allowed to cool. A fresh sample is prepared and
inserted. The apparatus is heated rapidly to a temperature approximately 15-20 °C below the
previously observed melting point.

e The heating rate is then reduced to a slow ramp (1-2 °C/min) to allow for thermal equilibrium
between the sample, heating block, and thermometer.

o Data Recording: The temperature at which the first droplet of liquid appears is recorded as
the beginning of the melting range. The temperature at which the last crystal melts is
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recorded as the end of the range.

Thermal Stability Assessment (Thermogravimetric
Analysis - TGA)

Thermogravimetric Analysis (TGA) is used to determine the thermal stability of a material by

measuring the change in its mass as a function of temperature in a controlled atmosphere.

Materials:

9-Methylcarbazole sample

TGA instrument with a high-precision balance

Sample pan (typically alumina or platinum)

Inert gas supply (e.g., Nitrogen)

Procedure:

Instrument Calibration: The TGA instrument's balance and temperature sensor are calibrated
according to the manufacturer's specifications.

Sample Preparation: A small, accurately weighed sample of 9-Methylcarbazole (typically 5-
10 mg) is placed into the TGA sample pan.

Experimental Setup: The pan is placed onto the TGA's balance mechanism within the
furnace. The furnace is sealed.

Atmosphere Control: An inert gas, such as nitrogen, is purged through the furnace at a
controlled flow rate (e.g., 20-50 mL/min) to provide a non-reactive atmosphere.

Temperature Program: The instrument is programmed to heat the sample at a constant rate
(e.g., 10 °C/min) from ambient temperature up to a final temperature where complete
decomposition is expected (e.g., 600 °C).

Data Acquisition: The instrument records the sample's mass and temperature continuously
throughout the heating program.
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o Data Analysis: The resulting data is plotted as percent weight loss versus temperature. The
onset temperature of decomposition is identified as the point where significant mass loss
begins, indicating the limit of the material's thermal stability.

Workflows and Diagrams
Synthesis Workflow

9-Methylcarbazole is commonly synthesized via the N-alkylation of carbazole using a
methylating agent. The following diagram illustrates a typical laboratory workflow for this
synthesis.
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Caption: Workflow for the N-alkylation synthesis of 9-Methylcarbazole.

Experimental Logic

The determination of a compound's purity and identity often involves a logical progression of
measurements, as depicted in the workflow below.
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Caption: Logic diagram for purity assessment using melting point analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 3. 9H-Carbazole, 9-methyl- [webbook.nist.gov]

e 4. 9H-Carbazole, 9-methyl- [webbook.nist.gov]

 To cite this document: BenchChem. [A Technical Guide to the Melting Point and Thermal
Stability of 9-Methylcarbazole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075041#melting-point-and-thermal-stability-of-9-
methylcarbazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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